8-[(2-Methylpropan-2-yl)oxycarbonyl]-5,6,7,9-tetrahydroimidazo[1,2-a][1,4]diazepine-6-carboxylic acid

• IUPAC Name: 8-[(2-methylpropan-2-yl)oxycarbonyl]-5,6,7,9-tetrahydroimidazo[1,2-a][1,4]diazepine-6-carboxylic acid
• InChI: InChI=1S/C13H19N3O4/c1-13(2,3)20-12(19)16-7-9(11(17)18)6-15-5-4-14-10(15)8-16/h4-5,9H,6-8H2,1-3H3,(H,17,18)
• InChI Key: NLRRXBCRISPKTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CN2C=CN=C2C1)C(=O)O
• Molecular Formula: C13H19N3O4
• Molecular Weight: 281.31 g/mol

Description

The compound is a derivative of imidazodiazepine with a carboxylic acid group attached. Imidazodiazepines are a class of drugs known for their sedative and anxiolytic effects.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the imidazodiazepine core, followed by the introduction of the carboxylic acid group and the 2-methylpropan-2-yl group.

Molecular Structure Analysis

The molecule contains an imidazodiazepine core, which is a fused ring structure containing two nitrogen atoms. It also has a carboxylic acid group (CO2H) and a 2-methylpropan-2-yl group attached.

Chemical Reactions Analysis

As a carboxylic acid derivative, this compound could undergo reactions typical for this group, such as esterification or amide formation. The imidazodiazepine core might also participate in various reactions, depending on the exact substitution pattern.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. Factors such as solubility, melting point, and boiling point would be influenced by the presence and position of functional groups.

Scientific Research Applications

Organic Synthesis and Drug Development

Research on imidazo[1,2-a][1,4]diazepine derivatives, including compounds with similar structures to the one mentioned, focuses on developing new synthetic methodologies. These methodologies aim at creating complex heterocyclic compounds that could serve as key intermediates in the synthesis of potential therapeutic agents. For instance, studies have demonstrated novel synthetic routes for creating imidazo[4,5-e][1,4]diazepine derivatives, which are structurally related and highlight the versatility of these compounds in drug development processes (Kalayanov, Ivanov, & Grishchuk, 1993).

Antitumor Activity

Imidazotetrazine derivatives, closely related to the specified compound, have been explored for their antitumor properties. These studies focus on understanding the mechanism of action of these compounds and optimizing their antitumor efficacy. For example, the synthesis and evaluation of temozolomide, an imidazotetrazine derivative, highlight the potential of these compounds in cancer therapy (Wang, Stevens, Thomson, & Shutts, 1995).

Angiotensin II Receptor Antagonism

Research on benzimidazole derivatives bearing acidic heterocycles, similar to the core structure of the specified compound, demonstrates their application in medicinal chemistry, particularly as angiotensin II receptor antagonists. These studies contribute to the development of new therapeutic agents for hypertension and cardiovascular diseases (Kohara et al., 1996).

Mechanism of Action

While the exact mechanism of action would depend on the specific biological target, many imidazodiazepines act as modulators of GABA receptors in the nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research could explore the biological activity of this compound, potential uses in medicine, and methods for its synthesis and modification.